Cas no 82583-95-7 (2-Amino-5-methoxy-4-(phenylmethoxy)benzaldehyde)

• Product Name: 2-Amino-5-methoxy-4-(phenylmethoxy)benzaldehyde
• CAS No: 82583-95-7
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 60466
• PubChem ID: 12773100
• Update Time: 2025-04-18

2-Amino-5-methoxy-4-(phenylmethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methoxy-4-(phenylmethoxy)benzaldehyde
• 2-Amino-4-(5-methylfuran-2-yl)-5H-indeno[1,2-d]pyrimidin-5-one
• 2-amino-4-(5-methyl-furan-2-yl)-indeno[1,2-d]pyrimidin-5-one
• 2-amino-4-(benzyloxy)-5-methoxybenzaldehyde
• 82583-95-7
• 2-amino-5-methoxy-4-phenylmethoxybenzaldehyde
• (4-Cyanobenzyl)triphenylphosphonium
• FT-0720638

• Inchi： 1S/C15H15NO3/c1-18-14-7-12(9-17)13(16)8-15(14)19-10-11-5-3-2-4-6-11/h2-9H,10,16H2,1H3
• InChI Key： OEYAUKWPLZOARO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C=O)=CC=1OC)N

Computed Properties

• Exact Mass: 257.10500
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.213
• Melting Point: 198-200 ºC
• Boiling Point: 447.614°C at 760 mmHg
• Flash Point: 216.37°C
• Refractive Index: 1.626
• PSA: 61.55000
• LogP: 3.25010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers